Cas no 114489-69-9 (Shikimic acid-3-phosphate)

• Product Name: Shikimic acid-3-phosphate
• CAS No: 114489-69-9
• MF: C₇H₁₁O₈P
• MW: 254.131203889847
• CID: 6643995
• PubChem ID: 1095
• Update Time: 2024-03-02

Shikimic acid-3-phosphate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL39205
• DTXSID70274296
• FT-0674570
• FA4C6D38-4AF2-4DE9-9F8C-FD924DD675CE
• 114489-69-9
• shikimic acid-3-phosphate
• Shikimic acid-3-phosphate

• Inchi： 1S/C7H11O8P/c8-4-1-3(7(10)11)2-5(6(4)9)15-16(12,13)14/h2,4-6,8-9H,1H2,(H,10,11)(H2,12,13,14)
• InChI Key： QYOJSKGCWNAKGW-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)OC1C=C(C(=O)O)CC(C1O)O

Computed Properties

• Exact Mass: 254.01915430g/mol
• Monoisotopic Mass: 254.01915430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 145Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Monoalkyl phosphates